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Compound of Interest

Compound Name: Isofenphos-methyl
CAS No.: 99675-03-3
Cat. No.: B051689
Get Quote
. J

An In-depth Examination of its Chemical Properties, Synthesis, Mechanism of Action, and
Analytical Methodologies

Introduction

Isofenphos-methyl is a chiral organophosphate insecticide primarily utilized for the control of
subterranean pests.[1] As a member of the organophosphate class, its mode of action is
centered on the potent inhibition of acetylcholinesterase (AChE), a critical enzyme in the
nervous system of insects.[2][3] This guide provides a comprehensive technical overview of
isofenphos-methyl, designed for researchers, scientists, and professionals in drug
development and crop protection. It will delve into its chemical identity, synthesis, biochemical
mechanism, analytical protocols, toxicological profile, and environmental fate.

Chemical Identity and Properties

Correctly identifying a chemical compound is fundamental in scientific research. Isofenphos-
methyl is systematically named and registered under internationally recognized numbering
systems to ensure unambiguous identification.
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IUPAC Name: propan-2-yl 2-[methoxy-(propan-2-ylamino)phosphinothioyljoxybenzoate
CAS Number: 99675-03-3

The CAS (Chemical Abstracts Service) number is a unique identifier for chemical substances,
preventing confusion that can arise from different naming conventions.

Chemical Structure:
Figure 1: Chemical structure of isofenphos-methyl.
Physicochemical Properties:

A summary of the key physicochemical properties of isofenphos-methyl is presented in the
table below. These properties are crucial for understanding its environmental behavior,
formulating analytical methods, and assessing its toxicological profile.

Property Value Reference
Molecular Formula C14H22NO4PS [4]
Molecular Weight 331.37 g/mol [4]
Physical State Colorless to yellow oily liquid [2]
Melting Point <-12°C [4]
Water Solubility 24 mg/L at 20 °C [5]
Purity (Analytical Standard) >95% [4]

Synthesis Pathway

The commercial synthesis of isofenphos-methyl is a multi-step process that involves the
reaction of key intermediates. While specific proprietary details may vary between
manufacturers, the general synthetic route involves the esterification and phosphinothioylation
of salicylic acid derivatives. The primary raw materials for this process include phosphorus
trichloride, isopropyl alcohol, and derivatives of salicylic acid.[5]

A plausible synthesis workflow is outlined below:
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Figure 2: Generalized synthesis pathway for isofenphos-methyl.

This diagram illustrates the convergence of key reactants to form intermediate compounds,
which are then further reacted to yield the final isofenphos-methyl product. The process
necessitates careful control of reaction conditions to ensure high yield and purity.

Mechanism of Action: Acetylcholinesterase
Inhibition

The insecticidal activity of isofenphos-methyl, like other organophosphates, stems from its
ability to inhibit the enzyme acetylcholinesterase (AChE).[2] AChE is responsible for the
hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.[6] The inhibition of

AChE leads to an accumulation of ACh, resulting in the continuous stimulation of cholinergic
receptors, which disrupts nerve function and is ultimately lethal to the insect.[7]

The mechanism of inhibition involves the phosphorylation of the serine hydroxyl group at the
active site of AChE by the organophosphate. This forms a stable, covalent bond that effectively
deactivates the enzyme.
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Figure 3: Mechanism of acetylcholinesterase inhibition by isofenphos-methyl.

Analytical Methodologies

Accurate and sensitive analytical methods are essential for the detection and quantification of
isofenphos-methyl in various matrices, including environmental samples and agricultural
products. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are
the most commonly employed techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

GC-MS offers high sensitivity and specificity for the analysis of isofenphos-methyl. The
following is a representative protocol.

Sample Preparation (QUEChERS Method):

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for pesticide residue analysis in food matrices.

e Homogenization: Homogenize a 10-15 g sample with water.
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o Extraction: Add acetonitrile and a salt mixture (e.g., magnesium sulfate, sodium chloride,

sodium citrate) and shake vigorously.

o Centrifugation: Centrifuge the sample to separate the layers.

o Dispersive Solid-Phase Extraction (d-SPE): Transfer an aliquot of the acetonitrile

supernatant to a d-SPE tube containing a sorbent (e.g., PSA, C18) to remove interfering

matrix components.

o Centrifugation and Collection: Centrifuge again and collect the supernatant for GC-MS

analysis.

GC-MS/MS Parameters:

Parameter

Setting

Gas Chromatograph

Agilent 7890B or equivalent

Mass Spectrometer

Agilent 7000C Triple Quadrupole or equivalent

HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 um or

Column
similar
Carrier Gas Helium, constant flow at 1.2 mL/min
Inlet Temperature 250 °C
Injection Volume 1 pL, splitless

Oven Program

Start at 70 °C, hold for 2 min, ramp to 150 °C at
25 °C/min, then to 300 °C at 5 °C/min, hold for 5

min

MSD Transfer Line

280 °C

lon Source

Electron lonization (EI) at 230 °C

Quadrupole Temp

150 °C

MRM Transitions

Q1: 199, 167; Q2: 10, 10[8]
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Toxicological Profile

The toxicity of isofenphos-methyl is primarily associated with its potent acetylcholinesterase
inhibition. It is classified as highly toxic by ingestion and in contact with skin.[9]

Acute Toxicity Data:

Species Route LD50/LC50 Reference
Rat Oral 21.52 mg/kg [5]
Rat Dermal 188 mg/kg [3]
Mouse Oral 91.3 mg/kg [3]

GHS Hazard Classifications:
» Acute Toxicity, Oral: Category 3 (Toxic if swallowed)[9]
o Acute Toxicity, Dermal: Category 3 (Toxic in contact with skin)[9]

e Hazardous to the Aquatic Environment, Acute Hazard: Category 1 (Very toxic to aquatic life)

[9]

Environmental Fate and Metabolism

Understanding the environmental fate of isofenphos-methyl is crucial for assessing its
ecological impact. It is known to be persistent in soil, with a half-life that can extend up to one
year.[9] While it has a low potential to leach into groundwater, it can be transported to surface
waters via runoff.[10]

Metabolism:

In biological systems, isofenphos-methyl is metabolized into several products, with
isofenphos-methyl oxon (IFPO) and isocarbophos oxon (ICPO) being significant metabolites.
[1] The oxon metabolites are often as, or more, toxic than the parent compound.
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Figure 4: Simplified metabolic pathway of isofenphos-methyl.

Conclusion

Isofenphos-methyl is a potent organophosphate insecticide with a well-defined mechanism of
action. Its chemical properties, synthesis, and analytical methodologies are well-documented,
providing a solid foundation for further research and application. However, its high toxicity and
environmental persistence necessitate careful handling and a thorough understanding of its
toxicological and ecological profiles. This guide provides a comprehensive starting point for
scientific professionals working with or researching this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

